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Compound of Interest

Compound Name: 4-Bromo-3-fluorophenol

Cat. No.: B054050

For Immediate Release

This guide provides essential safety and logistical information for the proper disposal of 4-
Bromo-3-fluorophenol (CAS No. 121219-03-2), ensuring the safety of laboratory personnel
and the protection of the environment. Researchers, scientists, and drug development
professionals must adhere to these procedures to manage this hazardous waste stream

responsibly.

Immediate Safety and Hazard Information

4-Bromo-3-fluorophenol is a hazardous substance that requires careful handling. It is harmful
if swallowed, in contact with skin, or if inhaled.[1][2] It is also known to cause serious eye
irritation and skin irritation.[2][3] In case of exposure, follow standard first aid measures and
seek medical attention. Always consult the Safety Data Sheet (SDS) for complete hazard
information before handling.

Key Hazard Data

Below is a summary of the hazard profile for 4-Bromo-3-fluorophenol.
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Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed[2][4]
Acute Toxicity, Dermal H312 Harmful in contact with skin[1]
Acute Toxicity, Inhalation H332 Harmful if inhaled[1]

_ _ Causes serious eye
Serious Eye Damage/Irritation H318/H319 o
damage/irritation[2]

Skin Corrosion/Irritation H315 Causes skin irritation[2][3]

May cause respiratory

Specific target organ toxicit H335
P J J Y irritation[2][3]

Experimental Protocol: Step-by-Step Disposal
Procedure

The following protocol outlines the mandatory steps for the safe disposal of 4-Bromo-3-
fluorophenol. This procedure is designed to comply with general laboratory hazardous waste
regulations. Always follow your institution's specific guidelines and all local, state, and federal
regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area or a chemical fume hood to avoid
inhaling dust or vapors.

Step 2: Waste Segregation and Collection

Proper segregation is critical to prevent dangerous chemical reactions.
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» Designate a Waste Stream: 4-Bromo-3-fluorophenol is a halogenated organic compound.
It must be collected in a designated "Halogenated Organic Waste" container.

e Do Not Mix: Never mix this waste with non-halogenated solvents, acids, bases, or other
incompatible waste streams.

Step 3: Waste Container and Labeling

o Container Selection: Use a clean, dry, and compatible container with a secure screw-top cap.
The original product container can be reused for waste collection if it is in good condition.

e Labeling: The container must be clearly labeled with the words "Hazardous Waste" and the
full chemical name: "4-Bromo-3-fluorophenol”. Do not use abbreviations or chemical
formulas. Indicate the date when the waste was first added to the container.

Step 4: Storage

o Satellite Accumulation Area (SAA): Store the labeled hazardous waste container in a
designated SAA. This area must be at or near the point of generation and under the control
of the laboratory personnel.

» Secondary Containment: Place the waste container in a secondary containment bin to
prevent spills.

o Keep Closed: The waste container must be kept securely closed at all times, except when
adding waste.

Step 5: Disposal of Contaminated Materials

» Solid Waste: Any materials contaminated with 4-Bromo-3-fluorophenol, such as weighing
paper, gloves, or paper towels, should be placed in a sealed bag and disposed of in the
designated solid hazardous waste container.

o Empty Containers: To be considered non-hazardous, the original container must be triple-
rinsed with a suitable solvent (e.g., ethanol or acetone). The rinsate must be collected and
treated as hazardous waste in the "Halogenated Organic Waste" stream. After triple-rinsing
and air-drying in a fume hood, the container can be disposed of in the regular trash after
defacing the label.
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Step 6: Arranging for Final Disposal

o Contact EHS: Once the waste container is full or has been in storage for the maximum
allowed time (typically one year for partially filled containers in an SAA), contact your
institution's Environmental Health and Safety (EHS) department to arrange for pickup and
disposal by a licensed hazardous waste contractor.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 4-Bromo-3-fluorophenol.
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Caption: Disposal workflow for 4-Bromo-3-fluorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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